Cas no 2460750-57-4 (2-amino-3-(2,4-difluorophenyl)propanoic acid hydrochloride)

• Product Name: 2-amino-3-(2,4-difluorophenyl)propanoic acid hydrochloride
• CAS No: 2460750-57-4
• MF: C₉H₁₀ClF₂NO₂
• MW: 237.631008625031
• MDL: MFCD31706458
• CID: 5328309
• PubChem ID: 85599657
• Update Time: 2025-05-22

2-amino-3-(2,4-difluorophenyl)propanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(2,4-difluorophenyl)propanoic acid hydrochloride
• 2-amino-3-(2,4-difluorophenyl)propanoic acid hydrochloride

• MDL： MFCD31706458
• Inchi： 1S/C9H9F2NO2.ClH/c10-6-2-1-5(7(11)4-6)3-8(12)9(13)14;/h1-2,4,8H,3,12H2,(H,13,14);1H
• InChI Key： BRRUTOUCOMNLQX-UHFFFAOYSA-N
• SMILES： C(C1C=CC(F)=CC=1F)C(N)C(=O)O.Cl

Additional information on 2-amino-3-(2,4-difluorophenyl)propanoic acid hydrochloride

2-Amino-3-(2,4-Difluorophenyl)Propanoic Acid Hydrochloride: A Comprehensive Overview

2-Amino-3-(2,4-difluorophenyl)propanoic acid hydrochloride (CAS No. 2460750-57-4) is a chemically synthesized compound with significant potential in the fields of pharmacology and material science. This compound, often referred to as compound 2460750-57-4, is characterized by its unique structure, which combines an amino group, a difluorophenyl ring, and a carboxylic acid moiety. The presence of these functional groups makes it highly versatile and amenable to various chemical modifications and applications.

The synthesis of 2-amino-3-(2,4-difluorophenyl)propanoic acid hydrochloride involves a multi-step process that typically includes nucleophilic substitution, condensation reactions, and acid-base neutralization. Recent advancements in synthetic chemistry have enabled the production of this compound with higher purity and efficiency. Researchers have also explored alternative synthetic pathways to minimize environmental impact and reduce production costs.

One of the most promising applications of compound 2460750-57-4 is in the development of novel pharmaceutical agents. Studies have shown that this compound exhibits antioxidant properties, which could be beneficial in treating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular conditions. Additionally, its ability to modulate cellular signaling pathways has led to investigations into its potential as an anticancer agent.

Recent research has focused on the biological activity of 2-amino-3-(2,4-difluorophenyl)propanoic acid hydrochloride, particularly its effects on enzyme inhibition and receptor binding. Experimental data indicate that this compound can inhibit certain kinases involved in inflammation and cancer progression. Furthermore, its interaction with G-protein coupled receptors (GPCRs) suggests potential applications in the treatment of metabolic disorders.

The structural uniqueness of compound 2460750-57-4 also makes it an attractive candidate for material science applications. Its ability to form stable metal complexes has been explored for use in catalysis and sensor technology. Researchers have reported that incorporating this compound into metal-organic frameworks (MOFs) enhances their stability and selectivity for gas adsorption.

In terms of toxicity studies, preliminary results indicate that 2-amino-3-(2,4-difluorophenyl)propanoic acid hydrochloride exhibits low cytotoxicity at therapeutic concentrations. However, further investigations are required to fully understand its long-term effects on human health and the environment.

The development of compound 2460750-57-4 has been supported by advancements in analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These tools have enabled precise characterization of the compound's structure and purity, ensuring its reliability for both research and industrial applications.

In conclusion, 2-amino-3-(2,4-difluorophenyl)propanoic acid hydrochloride (CAS No. 2460750-57-4) represents a valuable addition to the arsenal of chemical compounds with diverse applications in pharmacology and material science. Ongoing research continues to uncover new insights into its properties and potential uses, positioning it as a key player in future scientific advancements.